Cas no 267880-78-4 (2-Piperidinone, 6-(4-bromophenyl)-)

• Product Name: 2-Piperidinone, 6-(4-bromophenyl)-
• CAS No: 267880-78-4
• MF: C₁₁H₁₂BrNO
• MW: 254.12308216095
• MDL: MFCD31396866
• CID: 3926091
• PubChem ID: 18421622
• Update Time: 2025-05-19

2-Piperidinone, 6-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 6-(4-bromophenyl)-
• SFPGNDANMWJZEN-UHFFFAOYSA-N
• BS-46205
• AKOS034086229
• CS-0199069
• E74742
• EN300-746978
• 267880-78-4
• Z2733524040
• SCHEMBL2199831
• 6-(4-bromophenyl)piperidin-2-one
• 6-(4-bromophenyl)-2-piperidinone
• SKA88078
• 895-437-4

• MDL： MFCD31396866
• Inchi： 1S/C11H12BrNO/c12-9-6-4-8(5-7-9)10-2-1-3-11(14)13-10/h4-7,10H,1-3H2,(H,13,14)
• InChI Key： SFPGNDANMWJZEN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CCCC(N1)=O

Computed Properties

• Exact Mass: 253.01023g/mol
• Monoisotopic Mass: 253.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-Piperidinone, 6-(4-bromophenyl)-

Introduction to 2-Piperidinone, 6-(4-bromophenyl) and Its Significance in Modern Chemical Research

2-Piperidinone, 6-(4-bromophenyl), identified by its CAS number 267880-78-4, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This heterocyclic compound belongs to the piperidinone class, characterized by its nitrogen-containing six-membered ring structure. The presence of a 4-bromophenyl substituent at the 6-position introduces unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The compound's molecular structure, featuring a brominated aromatic ring attached to a piperidinone core, suggests potential applications in medicinal chemistry. The bromine atom is a versatile handle for further functionalization, enabling the synthesis of more complex derivatives. Such modifications can be tailored to enhance binding affinity, metabolic stability, and pharmacokinetic profiles, which are critical factors in drug design.

In recent years, 2-Piperidinone, 6-(4-bromophenyl) has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. Its structural motif is reminiscent of several pharmacologically relevant compounds, including kinase inhibitors and antiviral agents. The piperidinone core is particularly interesting due to its ability to mimic the binding pockets of enzymes and receptors, facilitating the development of highly specific therapeutic agents.

One of the most compelling aspects of this compound is its role in the development of next-generation drug candidates. Researchers have leveraged its scaffold to create molecules with enhanced efficacy and reduced side effects. For instance, derivatives of 2-Piperidinone, 6-(4-bromophenyl) have been investigated for their potential in modulating protein-protein interactions involved in cancer progression. The bromine substituent allows for easy conjugation with other functional groups, enabling the design of probes for biochemical assays and imaging techniques.

The synthesis of 2-Piperidinone, 6-(4-bromophenyl) involves multi-step organic transformations that highlight the compound's synthetic utility. The introduction of the bromine atom at the para position of the phenyl ring can be achieved through electrophilic aromatic substitution reactions, while the piperidinone ring can be constructed via cyclization reactions involving appropriate precursors. These synthetic strategies underscore the compound's versatility as a building block in organic synthesis.

Recent advancements in computational chemistry have further enhanced our understanding of 2-Piperidinone, 6-(4-bromophenyl)'s reactivity and interaction with biological targets. Molecular modeling studies have revealed that the compound can effectively bind to enzyme active sites through hydrogen bonding and hydrophobic interactions. This knowledge has guided the optimization of its structure to improve drug-like properties such as solubility and bioavailability.

The pharmaceutical industry has taken note of 2-Piperidinone, 6-(4-bromophenyl)'s potential as a lead compound for drug discovery. Several academic and industrial groups have published patents and articles detailing novel derivatives with promising preclinical results. These studies highlight the compound's role in addressing unmet medical needs across various therapeutic areas. The growing interest in this molecule underscores its significance as a chemical entity with broad applicability.

Beyond its medicinal applications, 2-Piperidinone, 6-(4-bromophenyl) has found utility in materials science and chemical biology. Its ability to participate in cross-coupling reactions makes it a valuable precursor for synthesizing complex organic materials. Additionally, its interaction with biological macromolecules has been exploited to develop tools for studying protein function and disease mechanisms.

The future prospects for 2-Piperidinone, 6-(4-bromophenyl) are promising, with ongoing research aimed at expanding its chemical space and exploring new applications. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in both academic research and industrial drug development. Its unique structural features and synthetic accessibility make it a cornerstone in modern chemical biology.